![molecular formula C5H8ClNO3 B3148636 2-[(2-Chloroacetyl)(methyl)amino]acetic acid CAS No. 65332-01-6](/img/structure/B3148636.png)
2-[(2-Chloroacetyl)(methyl)amino]acetic acid
Overview
Description
“2-[(2-Chloroacetyl)(methyl)amino]acetic acid” is a chemical compound with the CAS Number: 65332-01-6 and a molecular weight of 165.58 . Its IUPAC name is [(chloroacetyl)(methyl)amino]acetic acid .
Molecular Structure Analysis
The InChI code for “2-[(2-Chloroacetyl)(methyl)amino]acetic acid” is 1S/C5H8ClNO3/c1-7(3-5(9)10)4(8)2-6/h2-3H2,1H3,(H,9,10) . This indicates that the compound has a molecular formula of C5H8ClNO3 .Scientific Research Applications
Peptide Synthesis and Amidation Reactions
2-[(2-Chloroacetyl)(methyl)amino]acetic acid: plays a crucial role in peptide synthesis. Researchers utilize it for the amidation of carboxylic acid substrates, particularly in the formation of protected dipeptides from N-protected α-amino acids and α-amino methyl ester hydrochloride . The method involves grinding the starting materials using a mortar and pestle, with minimal dichloromethane needed for lubrication during the grinding process.
Chemoselective N-Chloroacetylation of Amino Compounds
This compound enables efficient and highly chemoselective N-chloroacetylation of amino compounds (such as amino alcohols and amino acids) using chloroacetyl chloride. The reaction proceeds rapidly in phosphate buffer, yielding chloroacetamides within just 20 minutes . Such chemoselective reactions are valuable in organic synthesis and drug development.
properties
IUPAC Name |
2-[(2-chloroacetyl)-methylamino]acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8ClNO3/c1-7(3-5(9)10)4(8)2-6/h2-3H2,1H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYWZUYMZBLBECP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)O)C(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Chloroacetyl)(methyl)amino]acetic acid |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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